Cas no 2168789-88-4 (2-methyl-6-(thiophen-3-yl)piperidin-3-amine)

• Product Name: 2-methyl-6-(thiophen-3-yl)piperidin-3-amine
• CAS No: 2168789-88-4
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 6577208
• PubChem ID: 165483671
• Update Time: 2025-07-18

2-methyl-6-(thiophen-3-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(thiophen-3-yl)piperidin-3-amine
• EN300-1477033
• 2168789-88-4

• Inchi： 1S/C10H16N2S/c1-7-9(11)2-3-10(12-7)8-4-5-13-6-8/h4-7,9-10,12H,2-3,11H2,1H3
• InChI Key： YOGWZYYSNUIKTR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CCC(C(C)N1)N

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-methyl-6-(thiophen-3-yl)piperidin-3-amine

Professional Introduction to 2-methyl-6-(thiophen-3-yl)piperidin-3-amine (CAS No. 2168789-88-4)

2-methyl-6-(thiophen-3-yl)piperidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2168789-88-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative features a piperidine core substituted with a methyl group at the 2-position and a thiophene ring at the 6-position, further functionalized with an amine group at the 3-position. The structural configuration of this molecule imparts unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The thiophen-3-yl moiety in 2-methyl-6-(thiophen-3-yl)piperidin-3-amine contributes to its pharmacological potential by enhancing binding affinity to biological targets. Thiophene derivatives are well-documented for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The presence of the piperidine ring further stabilizes the molecule and influences its solubility and metabolic profile, making it an attractive candidate for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine-based scaffolds in the development of small-molecule drugs. These scaffolds are favored due to their ability to modulate biological pathways effectively while maintaining favorable pharmacokinetic properties. The incorporation of aromatic rings such as thiophene into piperidine derivatives has been shown to enhance receptor binding and improve drug-like characteristics, as demonstrated by numerous preclinical studies.

One of the most compelling aspects of 2-methyl-6-(thiophen-3-yl)piperidin-3-amine is its potential application in targeting neurological disorders. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly in conditions such as depression, anxiety, and neurodegenerative diseases. The amine group at the 3-position of this compound provides a site for further functionalization, allowing researchers to fine-tune its pharmacological activity.

In vitro studies have revealed that 2-methyl-6-(thiophen-3-yl)piperidin-3-amine exhibits promising interactions with various biological targets. For instance, preliminary research suggests that it may interact with serotonin receptors, which are implicated in mood regulation and cognitive function. Additionally, its structural features suggest potential activity against enzymes involved in inflammation and pain pathways, making it a candidate for treating chronic inflammatory conditions.

The synthesis of 2-methyl-6-(thiophen-3-yl)piperidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for scalability, which is crucial for industrial applications.

From a computational chemistry perspective, 2-methyl-6-(thiophen-3-yl)piperidin-3-amine has been subjected to molecular modeling studies to predict its binding affinity and interaction modes with biological targets. These studies utilize advanced algorithms to simulate molecular interactions at the atomic level, providing insights into how the compound might behave within a biological system. Such computational approaches are integral in guiding experimental design and optimizing drug candidates for efficacy and selectivity.

The pharmaceutical industry has shown considerable interest in 2-methyl-6-(thiophen-3-y)piperidin--3-amine due to its versatile structural features and potential therapeutic applications. Researchers are exploring its efficacy in treating a range of disorders, including central nervous system (CNS) disorders, where traditional treatments have limitations. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as it opens up possibilities for developing novel CNS-targeting drugs.

Future directions in the study of 2-methyl--6-(thiophen--3--y)piperidin--3-amine include exploring its mechanism of action in detail and conducting comprehensive preclinical evaluations to assess its safety and efficacy. Phase I clinical trials are being planned to investigate its pharmacokinetic profile and tolerability in human subjects. These trials will provide critical data on whether this compound can progress to later stages of drug development.

The role of thiophene derivatives in medicinal chemistry cannot be overstated, as they continue to inspire innovative drug design strategies. The unique electronic properties of thiophene rings allow them to interact selectively with biological targets, making them invaluable components in drug molecules. By combining thiophene with other heterocyclic systems like piperidine, researchers can create compounds with enhanced pharmacological properties suitable for treating complex diseases.

In conclusion,2-methyl--6-(thiophen--3--y)piperidin--3-amine (CAS No. 2168789--88--4) represents a promising candidate for pharmaceutical development due to its structural features and potential therapeutic applications. Its synthesis, computational analysis, and preclinical studies underscore its significance as a scaffold for novel drug discovery efforts aimed at addressing unmet medical needs across various disease areas.